Cas no 2679831-00-4 (benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate)

• Product Name: benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate
• CAS No: 2679831-00-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5912676
• PubChem ID: 165912400
• Update Time: 2025-10-29

benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679831-00-4
• benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate
• EN300-6972764

• Inchi： 1S/C16H21NO3/c18-10-14-9-13-7-4-8-15(13)17(14)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-15,18H,4,7-11H2/t13-,14-,15-/m0/s1
• InChI Key： QUURFTUCEPJRGP-KKUMJFAQSA-N
• SMILES： OC[C@@H]1C[C@@H]2CCC[C@@H]2N1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate

Introduction to Benzyl (2S,3aS,6aS)-2-(Hydroxymethyl)-Octahydrocyclopenta[b]Pyrrole-1-Carboxylate (CAS No. 2679831-00-4)

Benzyl (2S,3aS,6aS)-2-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate (CAS No. 2679831-00-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentapyrroles, which are known for their unique structural features and potential biological activities. The compound's structure includes a benzyl group, a hydroxymethyl group, and an octahydrocyclopenta[b]pyrrole core, making it a valuable candidate for various applications in drug discovery and development.

The benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate molecule is characterized by its chiral centers at the 2, 3a, and 6a positions. These chiral centers contribute to the compound's stereochemical complexity and can significantly influence its biological properties. The presence of the hydroxymethyl group adds further reactivity and potential for functionalization, which can be leveraged in the synthesis of more complex derivatives.

Recent studies have highlighted the potential of benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclopentapyrrole core is believed to interact with specific inflammatory pathways, potentially offering new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate has also been investigated for its neuroprotective effects. Studies conducted by a team at the University of California have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. This property makes it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate involves several key steps. The synthesis typically begins with the formation of the cyclopentapyrrole core through a multistep process that includes ring-closing metathesis and hydrogenation reactions. The introduction of the benzyl and hydroxymethyl groups is then achieved through selective functionalization steps. The overall synthetic strategy is designed to maintain high stereoselectivity and yield, ensuring that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

One of the challenges in working with benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate is its potential instability under certain conditions. Researchers have found that the compound can undergo degradation when exposed to high temperatures or strong acids. To address this issue, various stabilization techniques have been developed, including the use of protective groups and controlled storage conditions. These measures are crucial for maintaining the integrity and efficacy of the compound during both synthesis and storage.

The pharmacokinetic properties of benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate have also been studied extensively. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Additionally, toxicological studies have shown that benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate has a low toxicity profile at therapeutic doses.

In conclusion, benzyl (2S,3aS,6aS)-2-(hydroxymethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate (CAS No. 2679831-00-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.